methyl (2R)-1-benzyl-2-methylazetidine-2-carboxylate
Overview
Description
Methyl (2R)-1-benzyl-2-methylazetidine-2-carboxylate is a chemical compound that has gained attention in the scientific community due to its potential use in various fields, including medicinal chemistry, pharmaceuticals, and agriculture.
Mechanism of Action
The mechanism of action of methyl (methyl (2R)-1-benzyl-2-methylazetidine-2-carboxylate)-1-benzyl-2-methylazetidine-2-carboxylate is not fully understood. However, it is believed to work by inhibiting certain enzymes and receptors involved in inflammation and pain pathways. It may also disrupt the cell membrane of fungi, leading to their death.
Biochemical and Physiological Effects:
Methyl (methyl (2R)-1-benzyl-2-methylazetidine-2-carboxylate)-1-benzyl-2-methylazetidine-2-carboxylate has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to have antifungal activity against various strains of fungi. It is believed to be relatively safe, with no significant toxicity reported in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using methyl (methyl (2R)-1-benzyl-2-methylazetidine-2-carboxylate)-1-benzyl-2-methylazetidine-2-carboxylate in lab experiments is its relatively low toxicity and ease of synthesis. However, its limited solubility in water can make it difficult to work with in certain applications. Additionally, its mechanism of action is not fully understood, which may limit its potential use in certain research areas.
Future Directions
There are several potential future directions for research involving methyl (methyl (2R)-1-benzyl-2-methylazetidine-2-carboxylate)-1-benzyl-2-methylazetidine-2-carboxylate. One area of interest is its potential use in the synthesis of novel biologically active compounds. Additionally, further investigation into its mechanism of action and potential therapeutic applications is warranted. Finally, its potential use as a pesticide or herbicide should be explored further, particularly in light of the growing demand for environmentally friendly agricultural practices.
Scientific Research Applications
Methyl (methyl (2R)-1-benzyl-2-methylazetidine-2-carboxylate)-1-benzyl-2-methylazetidine-2-carboxylate has been studied for its potential use in medicinal chemistry. It has been shown to exhibit anti-inflammatory, analgesic, and antifungal properties. It has also been studied for its potential as a chiral building block in the synthesis of biologically active compounds. Additionally, it has been investigated for its use in the synthesis of novel pesticides and herbicides.
properties
IUPAC Name |
methyl (2R)-1-benzyl-2-methylazetidine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2/c1-13(12(15)16-2)8-9-14(13)10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3/t13-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGWMCHHETIEPNT-CYBMUJFWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN1CC2=CC=CC=C2)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]1(CCN1CC2=CC=CC=C2)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl (2R)-1-benzyl-2-methylazetidine-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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